2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-methyl-2-(2-propan-2-ylpyrazol-3-yl)propanoic acid
• InChI: InChI=1S/C10H16N2O2/c1-7(2)12-8(5-6-11-12)10(3,4)9(13)14/h5-7H,1-4H3,(H,13,14)
• InChI Key: ZVARBQQJNNBQLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)C(C)(C)C(=O)O

Description

2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid is a pyrazole-derived carboxylic acid with the molecular formula C₁₁H₁₆N₂O₂. Its structure features a pyrazole ring substituted with an isopropyl group at the N1 position and a branched propanoic acid group at the C5 position (2-methylpropanoic acid moiety). The carboxylic acid group enables participation in salt formation, esterification, and amidation, enhancing its utility in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde with a suitable reagent to introduce the 2-methylpropanoic acid group. The reaction conditions often include the use of solvents such as ethanol or methanol, and catalysts like p-toluenesulfonic acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods. These methods often include the use of continuous flow reactors, which allow for better control over reaction parameters and higher yields. The choice of reagents and catalysts in industrial settings is optimized to reduce costs and improve the overall efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrazole ring can be functionalized with different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Structural Features	Biological Activities
2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid	C₁₁H₁₆N₂O₂	- Pyrazole C5: 2-methylpropanoic acid - N1: Isopropyl	Anti-inflammatory, enzyme inhibition
3-(3-Methylpyrazolyl)propanoic acid	C₇H₁₀N₂O₂	- Pyrazole C3: Methyl - Propanoic acid at C3	Anti-inflammatory, lower hydrophobicity
2-(1-Methyl-1H-pyrazol-5-yl)propanoic acid	C₈H₁₂N₂O₂	- Pyrazole C5: Propanoic acid - N1: Methyl	Antimicrobial, intermediate in drug synthesis
2-(1-Ethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	C₁₀H₁₆N₂O₂	- Pyrazole N1: Ethyl - Branched propanoic acid	Enhanced metabolic stability, receptor binding
2-[1-(Propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid	C₁₀H₁₄N₂O₂	- Cyclopropane ring fused to pyrazole - Carboxylic acid at C1	Altered geometry for target specificity

Key Observations:

Substitution Position :

• The target compound’s pyrazole substitution at C5 (vs. C3 or C4 in analogs) reduces steric hindrance, improving binding to enzymes like cyclooxygenase .
• N1 substituents : Isopropyl groups (target compound) enhance lipophilicity compared to methyl or ethyl groups, influencing membrane permeability .

Functional Group Impact: Carboxylic acid: Essential for acidity and salt formation. Analogs with ether or amide groups (e.g., 4-(1H-Pyrazol-5-yloxy)butanoic acid) exhibit neutral pH behavior, reducing bioavailability . Branched vs.

Biological Activity :

• Anti-inflammatory activity is common among pyrazole-carboxylic acids, but the isopropyl group in the target compound may enhance selectivity for COX-2 over COX-1, as seen in related compounds .
• Cyclopropane-containing analogs (e.g., C10H14N2O2) show unique geometric constraints, improving binding to rigid enzyme pockets .

Biological Activity

2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{C}_9\text{H}_{14}\text{N}_2\text{O}_2$$

This structure includes a pyrazole ring, which is known for its diverse biological activities.

Anti-Cancer Properties

Recent studies have highlighted the potential of 2-Methyl-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid as an androgen receptor (AR) modulator . Compounds with similar structures have shown efficacy in treating AR-dependent cancers, such as prostate cancer. The modulation of AR activity can lead to reduced tumor growth and improved patient outcomes in hormone-sensitive cancers .

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets:

• Androgen Receptor Modulation : The compound acts as a selective modulator of the androgen receptor, influencing gene expression related to cell proliferation and apoptosis in cancer cells .
• Neuroprotective Effects : Some derivatives have been studied for their neuroprotective properties, potentially offering therapeutic benefits in neurodegenerative diseases by modulating neurotransmitter systems .

Study 1: Androgen Receptor Modulation

A study investigated the effects of various pyrazole derivatives on androgen receptor activity. The results indicated that the tested compound significantly inhibited AR-mediated transcriptional activity in vitro, suggesting its potential as a therapeutic agent for prostate cancer .

Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective effects of pyrazole derivatives. The findings demonstrated that these compounds could reduce oxidative stress markers in neuronal cells, indicating a potential role in treating conditions like Alzheimer's disease .

Data Table: Biological Activities

Activity Type	Compound Effect	Reference
Anti-Cancer	Inhibition of AR-mediated growth
Neuroprotective	Reduction of oxidative stress
Modulation of Neurotransmitters	Potential therapeutic effects